Cas no 1150618-29-3 (5,7-Difluoro-3-hydroxyquinolin-2(1H)-one)

5,7-Difluoro-3-hydroxyquinolin-2(1H)-one structure

1150618-29-3 structure

Product Name:5,7-Difluoro-3-hydroxyquinolin-2(1H)-one

CAS No:1150618-29-3

MF:C₉H₅F₂NO₂

MW:197.138309240341

CID:1031492

PubChem ID:23354269

Update Time:2025-04-20

5,7-Difluoro-3-hydroxyquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 5,7-Difluoro-3-hydroxyquinolin-2(1H)-one
- 5,7-difluoro-3-hydroxy-1H-quinolin-2-one
- DTXSID50633307
- DB-295876
- A803351
- AKOS015919419
- 1150618-29-3
- SY343299
- SCHEMBL8872746
- MFCD12024491
- SB68066
- AWB61829
- 5,7-difluoro-3-hydroxy-1,2-dihydroquinolin-2-one
- Inchi： 1S/C9H5F2NO2/c10-4-1-6(11)5-3-8(13)9(14)12-7(5)2-4/h1-3,13H,(H,12,14)
- InChI Key： HSKXDIIAUCJFRE-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1C=C(C(N2)=O)O)F

Computed Properties

Exact Mass: 197.02883473g/mol
Monoisotopic Mass: 197.02883473g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 49.3Å²

5,7-Difluoro-3-hydroxyquinolin-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM145368-1g	5,7-difluoro-3-hydroxyquinolin-2(1H)-one	1150618-29-3	95%	1g	$580	2021-08-05
Chemenu	CM145368-1g	5,7-difluoro-3-hydroxyquinolin-2(1H)-one	1150618-29-3	95%	1g	$545	2023-11-24
Alichem	A189007516-1g	5,7-Difluoro-3-hydroxyquinolin-2(1H)-one	1150618-29-3	95%	1g	$510.00	2023-09-04
Ambeed	A176578-1g	5,7-Difluoro-3-hydroxyquinolin-2(1H)-one	1150618-29-3	95+%	1g	$500.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618180-1g	5,7-Difluoro-3-hydroxyquinolin-2(1H)-one	1150618-29-3	98%	1g	￥4900.00	2024-08-09

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2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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5. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

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